![molecular formula C18H16ClN3O3S B7546218 N-(4-acetamidophenyl)-2-(6-chloro-3-oxo-4H-1,4-benzothiazin-2-yl)acetamide](/img/structure/B7546218.png)
N-(4-acetamidophenyl)-2-(6-chloro-3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
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Overview
Description
N-(4-acetamidophenyl)-2-(6-chloro-3-oxo-4H-1,4-benzothiazin-2-yl)acetamide, also known as ACT-246475, is a small molecule compound that has been developed as a potential therapeutic agent for the treatment of various diseases. It has been shown to have anti-inflammatory and analgesic properties, and has been studied for its potential use in the treatment of pain, inflammation, and other conditions.
Mechanism of Action
The exact mechanism of action of N-(4-acetamidophenyl)-2-(6-chloro-3-oxo-4H-1,4-benzothiazin-2-yl)acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in inflammation and pain. Specifically, it has been shown to inhibit the activity of the enzyme 5-lipoxygenase, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory and analgesic effects in animal models of pain and inflammation. It has also been shown to decrease the production of inflammatory mediators, such as prostaglandins and leukotrienes.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-acetamidophenyl)-2-(6-chloro-3-oxo-4H-1,4-benzothiazin-2-yl)acetamide in lab experiments is that it has been shown to have anti-inflammatory and analgesic properties, making it a potentially useful tool for studying these processes. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on N-(4-acetamidophenyl)-2-(6-chloro-3-oxo-4H-1,4-benzothiazin-2-yl)acetamide. One area of interest is its potential use in the treatment of pain and inflammation in humans. Another area of interest is its potential use in the treatment of other conditions, such as autoimmune diseases and cancer. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations of its use.
Synthesis Methods
The synthesis of N-(4-acetamidophenyl)-2-(6-chloro-3-oxo-4H-1,4-benzothiazin-2-yl)acetamide involves several steps, including the reaction of 6-chloro-3-nitrobenzoic acid with thionyl chloride to form 6-chloro-3-nitrobenzoyl chloride. This intermediate is then reacted with 2-aminobenzamide to form N-(4-acetamidophenyl)-6-chloro-3-nitrobenzamide, which is subsequently reduced to N-(4-acetamidophenyl)-6-chloro-3-aminobenzamide. Finally, this compound is reacted with 2-bromoacetyl chloride to form this compound.
Scientific Research Applications
N-(4-acetamidophenyl)-2-(6-chloro-3-oxo-4H-1,4-benzothiazin-2-yl)acetamide has been studied for its potential use in the treatment of various conditions, including pain, inflammation, and other diseases. It has been shown to have anti-inflammatory and analgesic properties, and has been studied in animal models of pain and inflammation.
properties
IUPAC Name |
N-(4-acetamidophenyl)-2-(6-chloro-3-oxo-4H-1,4-benzothiazin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN3O3S/c1-10(23)20-12-3-5-13(6-4-12)21-17(24)9-16-18(25)22-14-8-11(19)2-7-15(14)26-16/h2-8,16H,9H2,1H3,(H,20,23)(H,21,24)(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUGVADQSLLIGPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)CC2C(=O)NC3=C(S2)C=CC(=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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